Cas no 22997-64-4 (Benzoic acid, 3,3',3''-phosphinidynetris-)

• Product Name: Benzoic acid, 3,3',3''-phosphinidynetris-
• CAS No: 22997-64-4
• MF: C₂₁H₁₅O₆P
• MW: 394.313966989517
• CID: 1415782
• Update Time: 2024-08-16

Benzoic acid, 3,3',3''-phosphinidynetris- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,3',3''-phosphinidynetris-
• QXJSYPPVFUFYNH-UHFFFAOYSA-N
• 3,3',3''-phosphanetriyltribenzoic acid
• tris(3-carboxyphenyl)phosphine

• Inchi： 1S/C21H15O6P/c22-19(23)13-4-1-7-16(10-13)28(17-8-2-5-14(11-17)20(24)25)18-9-3-6-15(12-18)21(26)27/h1-12H,(H,22,23)(H,24,25)(H,26,27)
• InChI Key： QXJSYPPVFUFYNH-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C=1)C(O)=O)(C1C=CC=C(C=1)C(O)=O)C1C=CC=C(C=1)C(O)=O

Computed Properties

• Exact Mass: 394.06065

Experimental Properties

• Boiling Point: 664.3±50.0 °C(Predicted)
• PSA: 111.9
• pka: 3.47±0.10(Predicted)